Cas no 1804848-55-2 (2-Bromo-4-methoxy-5-(trifluoromethoxy)aniline)

2-Bromo-4-methoxy-5-(trifluoromethoxy)aniline is a halogenated aniline derivative featuring bromo, methoxy, and trifluoromethoxy substituents on the aromatic ring. This compound is primarily utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing and electron-donating groups enable selective functionalization. The presence of both bromine and trifluoromethoxy groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic scaffolds. Its stability under standard conditions and compatibility with diverse reaction conditions make it a valuable building block for medicinal chemistry and material science applications. The compound is typically handled under inert conditions to preserve its amine functionality.

2-Bromo-4-methoxy-5-(trifluoromethoxy)aniline structure

1804848-55-2 structure

Product Name:2-Bromo-4-methoxy-5-(trifluoromethoxy)aniline

CAS No:1804848-55-2

MF:C₈H₇BrF₃NO₂

MW:286.045892000198

CID:4974150

Update Time:2025-05-27

2-Bromo-4-methoxy-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

- BrC1=C(N)C=C(C(=C1)OC)OC(F)(F)F
- 2-Bromo-4-methoxy-5-(trifluoromethoxy)aniline
- Inchi： 1S/C8H7BrF3NO2/c1-14-6-2-4(9)5(13)3-7(6)15-8(10,11)12/h2-3H,13H2,1H3
- InChI Key： FERVQOJSXHQSBS-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=C1N)OC(F)(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 215
XLogP3: 3.1
Topological Polar Surface Area: 44.5

2-Bromo-4-methoxy-5-(trifluoromethoxy)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013020605-250mg	2-Bromo-4-methoxy-5-(trifluoromethoxy)aniline	1804848-55-2	97%	250mg	475.20 USD	2021-06-24
Alichem	A013020605-500mg	2-Bromo-4-methoxy-5-(trifluoromethoxy)aniline	1804848-55-2	97%	500mg	815.00 USD	2021-06-24
Alichem	A013020605-1g	2-Bromo-4-methoxy-5-(trifluoromethoxy)aniline	1804848-55-2	97%	1g	1,445.30 USD	2021-06-24